(2S)-2-(2-Fluoropyridin-4-yl)propanoic acid

• IUPAC Name: (2S)-2-(2-fluoropyridin-4-yl)propanoic acid
• InChI: InChI=1S/C8H8FNO2/c1-5(8(11)12)6-2-3-10-7(9)4-6/h2-5H,1H3,(H,11,12)/t5-/m0/s1
• InChI Key: DZYSCIYCBCNCFE-YFKPBYRVSA-N
• Canonical SMILES: CC(C1=CC(=NC=C1)F)C(=O)O
• Isomeric SMILES: C[C@@H](C1=CC(=NC=C1)F)C(=O)O
• Molecular Formula: C8H8FNO2
• Molecular Weight: 169.15 g/mol

Description

(2S)-2-(2-Fluoropyridin-4-yl)propanoic acid, also known as FPOP or 2FPA, is a chemical compound that belongs to the class of pyridine derivatives. It is a white crystalline powder with a molecular formula of C8H8FNO2 and a molecular weight of 167.16 g/mol. This compound has gained significant attention in scientific research due to its potential applications in various fields, including pharmaceuticals, biochemistry, and molecular biology. In

Mechanism of Action

The mechanism of action of (2S)-2-(2-Fluoropyridin-4-yl)propanoic acid is not fully understood. However, it is believed to act as a selective antagonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, which is a subtype of glutamate receptor that plays a crucial role in mediating excitatory neurotransmission in the central nervous system. By inhibiting the activity of AMPA receptors, this compound may exert its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, it has been demonstrated to increase the threshold for seizure induction and reduce the severity and duration of seizures. It has also been shown to have analgesic effects in various pain models, including inflammatory pain and neuropathic pain. Additionally, it has been shown to have neuroprotective effects against excitotoxicity and oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using (2S)-2-(2-Fluoropyridin-4-yl)propanoic acid in lab experiments include its high potency and selectivity for the AMPA receptor, its well-defined chemical structure, and its availability in high purity. However, its limitations include its relatively high cost and the lack of long-term safety data.

Future Directions

There are several future directions for the research and development of (2S)-2-(2-Fluoropyridin-4-yl)propanoic acid. These include:
1. Investigating its potential as a therapeutic agent for the treatment of neurological disorders such as epilepsy, chronic pain, and Alzheimer's disease.
2. Developing new synthetic methods to improve the yield and purity of the compound.
3. Studying its pharmacokinetics and pharmacodynamics in humans to determine its safety and efficacy.
4. Investigating its potential as a PET radioligand for the diagnosis and monitoring of neurological disorders.
5. Exploring its potential as a tool for studying the role of AMPA receptors in synaptic plasticity and learning and memory.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop it as a therapeutic agent for the treatment of neurological disorders.

Synthesis Methods

The synthesis of (2S)-2-(2-Fluoropyridin-4-yl)propanoic acid involves the reaction of 2-fluoropyridine-4-carboxylic acid with L-alanine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through a nucleophilic substitution mechanism to yield the desired product. The purity and yield of the product can be improved by using appropriate purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

(2S)-2-(2-Fluoropyridin-4-yl)propanoic acid has been extensively studied for its potential applications in various fields of scientific research. In the field of pharmaceuticals, it has been shown to have anticonvulsant and analgesic properties, making it a potential drug candidate for the treatment of epilepsy and chronic pain. In addition, it has been investigated for its potential use as a radioligand in positron emission tomography (PET) imaging studies for the diagnosis and monitoring of neurological disorders such as Alzheimer's disease.